5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid

• IUPAC Name: 5-[(Z)-2-cyano-3-(3-methylanilino)-3-oxoprop-1-enyl]-2-methoxybenzoic acid
• InChI: InChI=1S/C19H16N2O4/c1-12-4-3-5-15(8-12)21-18(22)14(11-20)9-13-6-7-17(25-2)16(10-13)19(23)24/h3-10H,1-2H3,(H,21,22)(H,23,24)/b14-9-
• InChI Key: HASHDPLYAFGYRT-ZROIWOOFSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=CC2=CC(=C(C=C2)OC)C(=O)O)C#N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)/C(=C\C2=CC(=C(C=C2)OC)C(=O)O)/C#N
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid, also known as CAY10585, is a chemical compound that has been widely used in scientific research. It belongs to the class of compounds known as nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting COX enzymes, 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid reduces the production of prostaglandins and thereby reduces inflammation and pain.
Biochemical and Physiological Effects:
5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to inhibit the growth of cancer cells. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid in lab experiments is that it is a well-characterized compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation of using 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid is that it is a synthetic compound and may not accurately mimic the effects of natural compounds found in the body.

Future Directions

There are many future directions for research involving 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid. One area of research is the development of new compounds based on the structure of 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid that have improved efficacy and fewer side effects. Another area of research is the study of the potential use of 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, further research is needed to better understand the biochemical and physiological effects of 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid and its potential use in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid involves the reaction of 5-hydroxy-2-methoxybenzoic acid with 3-methylphenylamine to form an amide intermediate. This intermediate is then reacted with acrylonitrile and a base to form the final product, 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid. The yield of this synthesis method is reported to be around 70%.

Scientific Research Applications

5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid has been used in a variety of scientific research applications, including studies on inflammation, cancer, and neurological disorders. It has been shown to have anti-inflammatory effects by inhibiting the production of prostaglandins, which are known to play a role in inflammation. 5-{2-cyano-3-[(3-methylphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxybenzoic acid has also been shown to have anti-cancer effects by inhibiting the growth of cancer cells and inducing apoptosis. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.